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Compound of Interest

Compound Name: Tanaproget

Cat. No.: B1681920 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of

Tanaproget, a selective nonsteroidal progesterone receptor (PR) agonist used in research.

Adherence to these procedures is vital for ensuring laboratory safety and environmental

protection.

Chemical and Physical Properties
A summary of Tanaproget's key chemical and physical data is presented below. This

information is essential for its correct identification and handling.
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Property Value

IUPAC Name

5-(4,4-Dimethyl-2-thioxo-1,4-dihydro-2H-3,1-

benzoxazin-6-yl)-1-methyl-1H-pyrrole-2-

carbonitrile[1]

CAS Number 304853-42-7[1]

Molecular Formula C₁₆H₁₅N₃OS[1][2]

Molar Mass 297.38 g·mol⁻¹[1]

Appearance Crystalline powder[3]

Solubility Soluble in DMSO[4]

Storage

Store at -20°C for one year or -80°C for two

years in a tightly sealed container, away from

light.[3][4]

Disposal Protocol: A Step-by-Step Approach
While specific disposal instructions for Tanaproget are not explicitly detailed in publicly

available literature, the following protocol is based on best practices for the disposal of

hazardous pharmaceutical waste in a laboratory setting.[5][6]

1. Waste Identification and Segregation:

Identify: All materials contaminated with Tanaproget, including unused product, solutions,

empty containers, personal protective equipment (PPE), and spill cleanup materials, must be

treated as hazardous waste.[5][6]

Segregate: Do not mix Tanaproget waste with other waste streams. It should be collected in

a dedicated, clearly labeled hazardous waste container.[6]

2. Container and Labeling:

Container: Use a designated, leak-proof, and sealable hazardous waste container.
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Labeling: The container must be clearly labeled with "Hazardous Waste," the name

"Tanaproget," and the associated hazards (e.g., "Toxic," "Chemical Waste").

3. On-site Handling and Storage:

PPE: Always wear appropriate PPE, including gloves, a lab coat, and safety glasses, when

handling Tanaproget waste.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.[3]

4. Disposal Procedure:

Professional Disposal Service: The disposal of Tanaproget waste must be handled by a

licensed hazardous waste disposal company. Do not dispose of it down the drain or in

regular trash.[6]

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal.

Experimental Workflow for Tanaproget Disposal
The following diagram illustrates the logical workflow for the proper disposal of Tanaproget
from the point of use to final disposal.
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Tanaproget Disposal Workflow Diagram

Emergency Procedures
In the event of a spill or exposure, follow these immediate safety measures:
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Skin Contact: Wash the affected area immediately with soap and plenty of water.[7]

Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes.

Inhalation: Move to a well-ventilated area and seek fresh air.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

For any significant spill, evacuate the area and follow your institution's established emergency

protocols for hazardous material spills. Always consult the specific Safety Data Sheet (SDS) for

the most detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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